3-allyl-5-ethyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone

• IUPAC Name: 5-ethyl-6-hydroxy-2-methylsulfanyl-3-prop-2-enylpyrimidin-4-one
• InChI: InChI=1S/C10H14N2O2S/c1-4-6-12-9(14)7(5-2)8(13)11-10(12)15-3/h4,13H,1,5-6H2,2-3H3
• InChI Key: BDPFZXZUQYKROJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N(C1=O)CC=C)SC)O
• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol

Description

3-allyl-5-ethyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone is a chemical compound that is widely used in scientific research. It is a member of the pyrimidinone family of compounds, which are important in many biological processes. This compound has been found to have a wide range of biological activities, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 3-allyl-5-ethyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in various biological processes. This compound has been found to target both DNA and RNA polymerases, as well as other enzymes involved in DNA replication and transcription.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. This compound has been found to have anti-inflammatory and anti-cancer properties, as well as anti-viral activity. It has also been found to have effects on the immune system, the cardiovascular system, and the nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-allyl-5-ethyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone in lab experiments is its wide range of biological activities. This compound has been found to have effects on many different biological processes, making it a valuable tool for researchers in various fields. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many future directions for research involving 3-allyl-5-ethyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone. One area of interest is the development of new drugs based on this compound. Researchers are also interested in studying the mechanisms of action of this compound in more detail, as well as its effects on different biological processes. Additionally, there is interest in exploring the potential uses of this compound in the treatment of various diseases, including cancer, viral infections, and inflammatory disorders.

Synthesis Methods

The synthesis of 3-allyl-5-ethyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone is a multi-step process that involves the reaction of several different chemicals. The exact method used to synthesize this compound can vary depending on the specific application for which it is being used.

Scientific Research Applications

3-allyl-5-ethyl-6-hydroxy-2-(methylthio)-4(3H)-pyrimidinone has been found to have a wide range of biological activities. It has been used in scientific research to study the mechanisms of action of various biological processes, including DNA replication, transcription, and translation. This compound has also been found to have anti-inflammatory, anti-cancer, and anti-viral properties, making it a valuable tool for researchers in these fields.